Molybdenum(VI) tetrachloride oxide

Specification

• CAS No.: 13814-75-0
• Molecular Formula: Cl4H4MoO
• Molecular Weight: 257.8 g/mol
• IUPAC Name: oxomolybdenum;tetrahydrochloride
• Standard InChI: InChI=1S/4ClH.Mo.O/h4*1H
• Standard InChI Key: SFPKXFFNQYDGAH-UHFFFAOYSA-N
• SMILES: O=[Mo].Cl.Cl.Cl.Cl
• Canonical SMILES: O=[Mo].Cl.Cl.Cl.Cl

Introduction

Basic Properties and Identification

Molybdenum(VI) tetrachloride oxide is an inorganic compound characterized by its distinctive green appearance and sensitivity to environmental conditions. The compound features molybdenum in its highest oxidation state (+6), coordinated with both oxygen and chlorine atoms.

Identification Parameters

The compound is clearly identified through several standardized parameters, as presented in the following table:

Parameter	Value
Chemical Formula	MoOCl₄
CAS Number	13814-75-0
MDL Number	MFCD00014222
EC Number	628-149-2
Molecular Weight	253.75 g/mol
Linear Formula	MoOCl₄

This compound is recognized by several synonyms in scientific literature, including Molybdenum chloride oxide, Molybdenum oxide chloride, Molybdenum oxytetrachloride, Molybdenum tetrachloride monoxide, Molybdenum(VI) oxychloride, and Tetrachlorooxomolybdenum.

Physical and Chemical Characteristics

Molybdenum(VI) tetrachloride oxide possesses distinct physical and chemical properties that influence its applications and handling requirements.

Physical Properties

The compound exists as a solid at room temperature with several notable physical characteristics:

Property	Description
Physical Form	Solid
Appearance	Green powder
Melting Point	100-101°C
Solubility	Soluble in water
Volatility	Volatile at ordinary temperature

The green coloration is characteristic of this compound and serves as a visual identifier when working with this material.

Chemical Reactivity

Molybdenum(VI) tetrachloride oxide demonstrates significant reactivity with certain substances:

• Highly sensitive to air and moisture, requiring special handling conditions

• Functions as a Lewis acid in chemical reactions, interacting with electron-rich species

• Participates in redox reactions, facilitating the conversion of substrates

• Upon decomposition, may produce toxic fumes of hydrogen chloride and metal compounds

This reactivity profile makes it particularly useful in catalytic applications while necessitating appropriate safety measures during handling.

Parameter	Requirement
Temperature	2-8°C (refrigerated)
Container	Glass ampules, bottles, or metal ampules/bubblers
Environmental Protection	Must be protected from air and moisture
Special Considerations	Cold storage recommended

Proper storage conditions are essential to prevent degradation of the compound and ensure its efficacy in subsequent applications.

Applications and Uses

Molybdenum(VI) tetrachloride oxide has found several important applications in chemical synthesis and materials science, particularly related to its catalytic properties.

Catalytic Applications

The compound serves as an important catalyst or catalyst precursor in several processes:

• Acts as a basis for novel binary catalysts in the living polymerization of substituted acetylenes, particularly when combined with n-BuLi

• Functions as an oxidant in the aromatization of various Hantzsch-1,4-dihydropyridines, facilitating complex organic transformations

• Serves as a molybdenum precursor in the preparation of nafion-Mo composite materials, which are subsequently used as catalysts for nitrone synthesis

Its catalytic mechanism involves activating and modifying substrates at the molecular level, facilitating the formation of new chemical bonds and generating desired products through interaction with specific functional groups within reactants.

Materials Science Applications

In materials science, the compound is utilized as:

• A precursor for composite materials development

• A component in specialty chemical processes requiring molybdenum incorporation

• A reagent in the synthesis of complex molybdenum-containing compounds

These applications leverage the compound's unique chemical properties and reactivity profile to achieve specific material characteristics or chemical transformations.

Classification	Details
UN Number	3260
Hazard Class	8 (Corrosive)
Packing Group	II or III (depending on source)
Signal Word	DANGER
Transport Description	Corrosive solid, acidic, inorganic, n.o.s. (Molybdenum(VI) tetrachloride oxide)

These classifications highlight the corrosive nature of the compound and the need for appropriate containment during transportation and storage.

Hazard Statements and Precautionary Measures

The compound is associated with specific hazard statements and requires detailed precautionary measures:

Hazard Statements:

• H314: Causes severe skin burns and eye damage

• H318: Causes serious eye damage

First Aid Measures

In case of exposure, specific first aid measures are recommended:

Exposure Route	Recommended Action
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician
Skin Contact	Wash off with soap and plenty of water; consult a physician
Inhalation	Move person to fresh air; if not breathing, give artificial respiration; consult a physician
Ingestion	Do NOT induce vomiting; never give anything by mouth to an unconscious person; rinse mouth with water; consult a physician

These measures are essential for minimizing harm in case of accidental exposure and should be clearly communicated to all personnel working with the compound.

Comparison with Related Molybdenum Compounds

To better understand the unique properties of Molybdenum(VI) tetrachloride oxide, it is useful to compare it with related molybdenum compounds.

Compound	Chemical Formula	Key Characteristics	Applications
Molybdenum Trioxide	MoO₃	Oxidation state +6; white solid	Used in catalysts and pigments
Molybdenum Dioxide	MoO₂	Oxidation state +4; violet-brown solid	Used in ceramics and electronics
Molybdenum Pentachloride	MoCl₅	Higher chlorination state; black solid	Used in organic synthesis
Molybdenum(VI) tetrachloride oxide	MoOCl₄	Mixed oxygen/chlorine ligands; green solid	Catalysis and polymerization

Molybdenum(VI) tetrachloride oxide stands out due to its specific combination of chlorine and oxygen ligands, which enables its effective catalytic activity while participating in diverse chemical processes.